Cas no 2228762-39-6 (methyl 3-(carbamothioylmethyl)thiophene-2-carboxylate)

• Product Name: methyl 3-(carbamothioylmethyl)thiophene-2-carboxylate
• CAS No: 2228762-39-6
• MF: C₈H₉NO₂S₂
• MW: 215.2925593853
• CID: 5825757
• PubChem ID: 165681532
• Update Time: 2025-06-14

methyl 3-(carbamothioylmethyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(carbamothioylmethyl)thiophene-2-carboxylate
• EN300-1755927
• 2228762-39-6

• Inchi： 1S/C8H9NO2S2/c1-11-8(10)7-5(2-3-13-7)4-6(9)12/h2-3H,4H2,1H3,(H2,9,12)
• InChI Key： USUKMXWVQKZSDX-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)CC(N)=S

Computed Properties

• Exact Mass: 215.00747088g/mol
• Monoisotopic Mass: 215.00747088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 113Ų

Additional information on methyl 3-(carbamothioylmethyl)thiophene-2-carboxylate

Comprehensive Overview of Methyl 3-(Carbamothioylmethyl)thiophene-2-carboxylate (CAS No. 2228762-39-6)

Methyl 3-(carbamothioylmethyl)thiophene-2-carboxylate (CAS No. 2228762-39-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiophene derivative is characterized by its unique molecular structure, which combines a thiophene ring with a carbamothioylmethyl group and a methyl carboxylate moiety. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel heterocyclic compounds.

The compound's CAS number 2228762-39-6 serves as a critical identifier in chemical databases, ensuring precise tracking in research and industrial applications. Its IUPAC name, methyl 3-(carbamothioylmethyl)thiophene-2-carboxylate, reflects its functional groups and provides insights into its reactivity. Researchers often explore its potential as a building block for drug discovery, owing to its ability to participate in diverse chemical reactions, such as nucleophilic substitutions and cyclization reactions.

In recent years, the demand for thiophene-based compounds has surged due to their versatility in medicinal chemistry. For instance, methyl 3-(carbamothioylmethyl)thiophene-2-carboxylate has been investigated for its role in designing enzyme inhibitors and antimicrobial agents. This aligns with the growing interest in antibiotic resistance and targeted therapies, which are hot topics in scientific communities. Its thioamide group further enhances its potential as a chelating agent, relevant in metal-catalyzed reactions.

From an industrial perspective, the compound's synthetic utility is underscored by its compatibility with green chemistry principles. Researchers are increasingly focusing on sustainable synthesis methods, and methyl 3-(carbamothioylmethyl)thiophene-2-carboxylate can be produced using eco-friendly catalysts or solvent-free conditions. This addresses the rising demand for environmentally benign chemical processes, a key concern among modern manufacturers.

Another area of interest is the compound's potential in material science. Its thiophene backbone is known to contribute to conductive polymers, which are pivotal in organic electronics and solar cell technologies. As the world shifts toward renewable energy, such applications position CAS No. 2228762-39-6 as a candidate for advanced energy storage solutions.

In summary, methyl 3-(carbamothioylmethyl)thiophene-2-carboxylate (CAS No. 2228762-39-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its structural uniqueness and reactivity make it a subject of ongoing research, particularly in addressing contemporary challenges like drug development and sustainable chemistry. As scientific advancements continue, this compound is likely to play an increasingly prominent role in innovation.